Cas no 946347-08-6 (3,4-dimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 3,4-dimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 946347-08-6
• MF: C₂₀H₂₆N₂O₄S₂
• MW: 422.56144285202
• CID: 5514941
• Update Time: 2025-10-31

3,4-dimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3,4-dimethyl-N-[1,2,3,4-tetrahydro-1-(propylsulfonyl)-6-quinolinyl]-
• 3,4-dimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

• Inchi： 1S/C20H26N2O4S2/c1-4-12-27(23,24)22-11-5-6-17-14-18(8-10-20(17)22)21-28(25,26)19-9-7-15(2)16(3)13-19/h7-10,13-14,21H,4-6,11-12H2,1-3H3
• InChI Key： CIUPMGAACTXTRZ-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(CCC)(=O)=O)(=O)=O)=CC=C(C)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3,4-dimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

3,4-Dimethyl-N-1-(Propane-1-Sulfonyl)-1,2,3,4-Tetrahydroquinolin-6-Ylbenzene-1-Sulfonamide (CAS No. 946347-08-6)

3,4-Dimethyl-N-1-(Propane-1-Sulfonyl)-1,2,3,4-Tetrahydroquinolin-6-Ylbenzene-1-Sulfonamide, also known by its CAS registry number 946347-08-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely studied for their roles in drug design and material science. The structure of this compound is characterized by a tetrahydroquinoline ring system substituted with methyl groups at positions 3 and 4, a sulfonamide group attached to the benzene ring at position 1, and a propane sulfonyl group linked to the nitrogen atom of the tetrahydroquinoline moiety.

The synthesis of this compound involves a series of carefully designed organic reactions. The starting materials typically include aromatic amines and sulfonyl chlorides or sulfonic acids. The reaction pathway may involve nucleophilic substitution or coupling reactions under specific conditions to achieve the desired substitution patterns. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

Structurally, this compound exhibits a unique combination of functional groups that contribute to its physicochemical properties. The presence of the sulfonamide group imparts hydrophilic characteristics, making it suitable for applications where solubility in polar solvents is required. Additionally, the tetrahydroquinoline ring system introduces rigidity into the molecule, which can influence its pharmacokinetic properties if used in drug development. The methyl substituents at positions 3 and 4 on the benzene ring are likely to enhance lipophilicity, potentially improving bioavailability in biological systems.

In terms of applications, this compound has garnered attention in the field of medicinal chemistry due to its potential as a lead compound for drug discovery. Sulfonamides are known for their ability to act as inhibitors of various enzymes and receptors. Recent studies have explored the use of similar compounds as inhibitors of kinase enzymes involved in cancer progression. For example, researchers have reported that certain sulfonamides can selectively inhibit protein kinases by binding to their ATP-binding pockets. While CAS No. 946347-08-6 itself may not be directly used as a therapeutic agent, its structural analogs have shown promise in preclinical models.

Beyond pharmaceutical applications, this compound may find utility in materials science as well. The combination of rigid aromatic rings and polar functional groups could make it suitable for use in polymer chemistry or as a building block for advanced materials such as organic semiconductors or stimuli-responsive polymers. Recent advancements in click chemistry have facilitated the incorporation of such molecules into larger frameworks with precise control over molecular architecture.

The characterization of this compound typically involves a range of analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular structure, purity, and stereochemistry if applicable. High-resolution mass spectrometry has become particularly valuable for confirming the exact molecular formula and detecting impurities at trace levels.

In terms of safety considerations, while no specific toxicity data is available for this compound at present due to its novelty in research literature, general guidelines for handling sulfonamides should be followed. Proper personal protective equipment (PPE) should be worn during synthesis and handling to minimize exposure risks.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for this compound to enhance scalability and reduce costs. Additionally, efforts are being made to explore its biological activity profiles using high-throughput screening assays against various disease targets such as cancer cell lines or inflammatory pathways.

In conclusion, CAS No. 946347-08-6, or 3,4-Dimethyl-N-1-(Propane-1-Sulfonyl)-1, represents an intriguing molecule with diverse potential applications across multiple scientific domains. Its unique structure positions it as a valuable tool for researchers exploring novel therapeutic agents or advanced materials.